Cas no 97-65-4 (2-methylidenebutanedioic acid)

2-Methylidenebutanedioic acid is a versatile dicarboxylic acid that offers high thermal stability and excellent compatibility with various polymer systems. Its unique structure enables facile chemical transformations and incorporation into diverse materials, including polymers, coatings, and adhesives, making it an attractive building block for advanced materials applications.
2-methylidenebutanedioic acid structure
2-methylidenebutanedioic acid structure
Product Name:2-methylidenebutanedioic acid
CAS No:97-65-4
MF:C5H6O4
MW:130.098742008209
MDL:MFCD00004260
CID:34913
PubChem ID:811
Update Time:2025-09-09

2-methylidenebutanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methylenesuccinic acid
    • Methylenesuccinic acid
    • Methylenebutanedioic acid
    • Itaconic acid
    • 2-Methylidenebutanedioic acid
    • Benzene,1-fluoro-2-(phenylmethoxy)-
    • 2,2'-Biquinoline
    • 2-HYDROXY-3-NAPHTHOYL-2-NAPHTHYLAMINE
    • 2-methylenebutandioic acid
    • 2-METHYLENE-SUCCINIC ACID
    • ITACONIC ACID pure
    • ItaconicAcidMin
    • Itaconsure
    • methylene-butanedioicaci
    • METHYLENESUCCINIC ACID FOR SYNTHESIS
    • methylene-succinicaci
    • Propylenedicarboxylic acid
    • 2-Propene-1,2-dicarboxylic Acid
    • 衣康酸
    • Propylenedicarboxylic acid
    • itaconate
    • Butanedioic acid, methylene-
    • Succinic acid, methylene-
    • 2-methylenebutanedioic acid
    • Itaconic acid polymers
    • Poly(itaconic acid)
    • Itaconic acid polymer
    • Methylenesuccinic acid polymers
    • Poly(2-methylenesuccinic acid)
    • butanedioic acid, 2-methylene-
    • M
    • 2-Methylenebutanedioic acid (ACI)
    • Butanedioic acid, methylene- (9CI)
    • Succinic acid, methylene- (8CI)
    • 4-Hydroxy-2-methylene-4-oxobutanoic acid
    • NSC 3357
    • methylenesuccinate(2-)
    • methylenesuccinic acid, ion(2-)
    • Itaconic acid,99%
    • 2-methylidenebutanedioic acid
    • MDL： MFCD00004260
    • Inchi： 1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h1-2H2,(H,6,7)(H,8,9)
    • InChI Key： LVHBHZANLOWSRM-UHFFFAOYSA-N
    • SMILES： O=C(C(CC(O)=O)=C)O
    • BRN： 1759501

Computed Properties

  • Exact Mass: 130.02700
  • Monoisotopic Mass: 130.026609
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • Color/Form: White crystalline powder with special smell and hygroscopicity.
  • Density: 1.573 g/mL at 25 °C(lit.)
  • Melting Point: 165-168 °C (lit.)
  • Boiling Point: 268°C
  • Flash Point: 268°C
  • Refractive Index: 1.4980 (estimate)
  • PH: 2 (10g/l, H2O, 20℃)
  • Solubility: 77.49g/l
  • Water Partition Coefficient: Soluble in water, acetone, methanol, hexane and ethanol. Slightly soluble in benzene, chloroform, carbon disulfide and petroleum ether.
  • PSA: 74.60000
  • LogP: 0.10190
  • FEMA: 2440
  • Merck: 5242
  • Sensitiveness: Hygroscopic
  • pka: 3.85(at 25℃)
  • Solubility: Slightly soluble in benzene, chloroform, ether, petroleum ether, carbon disulfide, soluble in water, ethanol, acetone.

2-methylidenebutanedioic acid Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Storage Condition：Store at room temperature
  • TSCA：Yes
  • Risk Phrases：R36/37/38

2-methylidenebutanedioic acid Customs Data

  • HS CODE：2917190090
  • Customs Data：

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-methylidenebutanedioic acid Pricemore >>

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2-methylidenebutanedioic acid Production Method

Production Method 1

617-52-7 617-52-7
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  18 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  2 h, acidified, rt
Reference
A new synthesis of 3-(bromomethyl)-2,5-furandione
Arfaoui, A.; Ben Ayed, T.; Amri, H., Journal de la Societe Chimique de Tunisie, 2008, 10(1), 1-6

Production Method 2

475056-81-6 475056-81-6
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Formic acid ,  Hydroquinone ,  Sulfuric acid ;  3 h, 100 °C
Reference
Redox silencing of the Fenton reaction system by an alkylitaconic acid, ceriporic acid B produced by a selective lignin-degrading fungus, Ceriporiopsis subvermispora
Ohashi, Yasunori; Kan, Yoshihiko; Watanabe, Takahito; Honda, Yoichi; Watanabe, Takashi, Organic & Biomolecular Chemistry, 2007, 5(5), 840-847

Production Method 3

600-33-9 600-33-9
97-65-4 97-65-4
97-65-4 97-65-4
600-33-9 600-33-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Disodium sulfide ,  C.I. Sulphur Blue 19 (reduced, reaction products with carboxy-containing compounds) Solvents: Water ;  rt → 140 °C; 10 h, 140 °C; 140 °C → rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  rt → 100 °C; 4 h, 100 °C; 100 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Water-soluble carboxylic acid-type sulfur dye
, China, , ,

Production Method 4

9034-32-6 9034-32-6
97-65-4 97-65-4
Reaction Conditions
1.1 7 d, pH 3, 33 °C
Reference
Detoxification process of microbial inhibitors formed from acid hydrolysis of lignocellulosic biomass for production of itaconic acid
, Brazil, , ,

Production Method 5

77-92-9 77-92-9
97-65-4 97-65-4
Reaction Conditions
Reference
Unconventional aliphatic fluorophores discovered as the luminescence origin in citric acid-urea carbon dots
Yao, Xiaoxiao; Wang, Yinhan; Li, Fangjia; Dalluge, Joseph J.; Orr, Galya; et al, Nanoscale, 2022, 14(26), 9516-9525

Production Method 6

20227-00-3 20227-00-3
97-65-4 97-65-4
Reaction Conditions
1.1 Catalysts: NADP ,  Isocitrate dehydrogenase
Reference
Photocontrol of Itaconic Acid Synthesis in Escherichia coli
Li, Yuting; Zhao, Ming; Wei, Dongzhi; Zhang, Jian; Ren, Yuhong, ACS Synthetic Biology, 2022, 11(6), 2080-2088

Production Method 7

77-92-9 77-92-9
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Polyethylene glycol mono(tert-octylphenyl) ether Catalysts: Aconitate hydratase ,  Aconitate decarboxylase Solvents: Water ;  pH 6.5, 35 °C
Reference
Cell catalysis of citrate to itaconate by engineered Halomonas bluephagenesis
Zhang, Jing; Jin, Biao; Hong, Kunqiang; Lv, You ; Wang, Zhiwen ; et al, ACS Synthetic Biology, 2021, 10(11), 3017-3027

Production Method 8

50-99-7 50-99-7
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  48 h, pH 6, 30 °C
Reference
High level production of itaconic acid at low pH by Ustilago maydis with fed-batch fermentation
Demir, Hatice Taspinar; Bezirci, Emine; Becker, Johanna; Tehrani, Hamed Hosseinpour; Nikerel, Emrah; et al, Bioprocess and Biosystems Engineering, 2021, 44(4), 749-758

Production Method 9

97-65-4 97-65-4
97-65-4 97-65-4
Reaction Conditions
1.1 Catalysts: Azobisisobutyronitrile Solvents: Dimethyl sulfoxide ;  24 h, 70 °C
Reference
Highly efficient halogen-free flame retardants of thermally-oxidized polyacrylonitrile copolymers containing bio-derived caffeic acid derivatives
Kim, Jongho; You, Nam-Ho; Ku, Bon-Cheol, Polymer Chemistry, 2020, 11(41), 6658-6669

Production Method 10

55601-65-5 55601-65-5
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Water
Reference
Pyruvate Aldol Condensation Product: A Metabolite That Escaped Synthetic Preparation for Over a Century
Rios, Andro C. ; Bera, Partha P. ; Moreno, Jennifer A.; Cooper, George, ACS Omega, 2020, 5(25), 15063-15068

Production Method 11

3377-31-9 3377-31-9
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Enantioselective semisynthesis of novel cephalotaxine esters with potent antineoplastic activities against leukemia
Yang, Yujian; Yu, Qiuchun; Hu, Lean; Dai, Botao; Qi, Ruxi; et al, European Journal of Medicinal Chemistry, 2022, 244,

Production Method 12

77-92-9 77-92-9
97-65-4 97-65-4
Reaction Conditions
1.1 Catalysts: Zirconium dioxide Solvents: Water ;  rt → 180 °C; 5 h, 180 °C
Reference
Method for preparing itaconic acid from citric acid
, China, , ,

Production Method 13

7400-08-0 7400-08-0
97-65-4 97-65-4
Reaction Conditions
1.1 Catalysts: Aconitate decarboxylase ,  Aconitate Δ-isomerase Solvents: Water ;  72 h, rt
Reference
Fermentative production of itaconic acid and related molecules from aromatic compounds
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Production Method 14

77-92-9 77-92-9
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Water Solvents: Water
Reference
Itaconic anhydride and itaconic acid
Shriner, R. L.; Ford, S. G.; Roll, L. J., Organic Syntheses, 1931, 11, 70-2

Production Method 15

77-92-9 77-92-9
97-65-4 97-65-4
Reaction Conditions
Reference
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Production Method 16

97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Trimethylamine oxide ;  36 h, rt
Reference
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, World Intellectual Property Organization, , ,

Production Method 17

50-99-7 50-99-7
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Ammonium nitrate ,  Sulfuric acid magnesium salt (1:1) Catalysts: Copper sulfate ;  72 h, pH 2.5
Reference
Bio-synthesis of itaconic acid as an anti-crease finish for cellulosic fiber fabric
Boondaeng, Antika; Suwanruji, Potjanart; Vaithanomsat, Pilanee; Apiwatanapiwat, Waraporn; Trakunjae, Chanaporn; et al, RSC Advances, 2021, 11(42), 25943-25950

Production Method 18

97-65-4 97-65-4
Reaction Conditions
1.1 Solvents: Water ;  pH 7, 37 °C
Reference
Design of mutualistic microbial consortia for stable conversion of carbon monoxide to value-added chemicals
Cha, Sanghak; Lim, Hyun Gyu ; Kwon, Seokmu; Kim, Dong-hwan; Kang, Chae Won; et al, Metabolic Engineering, 2021, 64, 146-153

Production Method 19

97-65-4 97-65-4
Reaction Conditions
Reference
CO2-negative production of itaconate
Ullmann, L.; Blank, L. M., Chemie Ingenieur Technik, 2020, 92(9), 1215-1216

Production Method 20

55601-65-5 55601-65-5
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Water ;  30 min, rt
Reference
The pyruvate aldol condensation product: a metabolite that escaped synthetic preparation for over a century
Rios, Andro C.; Bera, Partha P.; Moreno, Jennifer A.; Cooper, George, ChemRxiv, 2020, , 1-16

2-methylidenebutanedioic acid Raw materials

2-methylidenebutanedioic acid Preparation Products

2-methylidenebutanedioic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:97-65-4)Itaconic acid
Order Number:sfd19098
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:97-65-4)
Order Number:SFD271;SDF267
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:97-65-4)衣康酸
Order Number:LE2467924;LE3287;LE13522
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com

2-methylidenebutanedioic acid Spectrogram

13C NMR
13C NMR
1H NMR H2O
1H NMR
13C NMR Varian D2O
13C NMR

2-methylidenebutanedioic acid Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:97-65-4)Itaconic acid
sfd19098
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:97-65-4)
SFD271;SDF267
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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